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Compound of Interest

Compound Name: 4-Chlorotoluene

Cat. No.: B122035 Get Quote

Essential Safety and Handling Guide for 4-
Chlorotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Chlorotoluene in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Chemical and Physical Properties
A clear understanding of 4-Chlorotoluene's properties is foundational to its safe handling.
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Property Value Citations

Molecular Formula C₇H₇Cl [1]

Molecular Weight 126.59 g/mol [2]

Appearance Colorless to light yellow liquid [1][2]

Odor Characteristic [3]

Boiling Point 162 °C [1][4]

Melting Point 6 - 8 °C [2][4]

Flash Point
49 °C (121 °F) - 51 °C (123.8

°F)
[1][4]

Density 1.07 g/mL at 25 °C [4]

Vapor Pressure 10 mmHg at 45 °C [1][4]

Vapor Density 4.38 (Air = 1.0) [1][4]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

acetone, benzene, and

chloroform.

[1][5]

Hazard Identification and Safety Precautions
4-Chlorotoluene is a hazardous substance requiring strict safety protocols.[6] It is flammable,

harmful if inhaled, and can cause skin and eye irritation.[1][7] It is also toxic to aquatic

organisms with long-lasting effects.[2][6]
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Hazard GHS Classification
Precautionary
Statements

Citations

Flammability
Flammable Liquid 3

(H226)

Keep away from heat,

sparks, open flames,

and hot surfaces. No

smoking. Use

explosion-proof

electrical equipment.

[7][8]

Acute Toxicity

(Inhalation)

Acute Toxicity 4

(H332)

Avoid breathing

vapors, mist, or gas.

Use only in a well-

ventilated area.

[7][8]

Skin Sensitization
Skin Sensitization 1

(H317)

May cause an allergic

skin reaction. Wear

protective gloves.

[7]

Aquatic Toxicity
Aquatic Chronic 2

(H411)

Toxic to aquatic life

with long-lasting

effects. Avoid release

to the environment.

[7][8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-Chlorotoluene.
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PPE Type Specification Rationale Citations

Eye Protection

Chemical safety

goggles or a face

shield.

Protects against

splashes and vapors

that can cause eye

irritation.

[1][5]

Hand Protection
Neoprene or PVC

gloves.

Prevents skin contact,

irritation, and potential

allergic reactions.

[6]

Skin and Body

Protection

Lab coat, overalls, or

PVC apron.

Prevents

contamination of

personal clothing and

skin.

[5][6]

Respiratory Protection

Use in a well-

ventilated area or with

a NIOSH-approved

respirator with organic

vapor cartridges.

Protects against

inhalation of harmful

vapors, which can

cause respiratory tract

irritation and central

nervous system

effects.

[1][2]

Safe Handling and Storage Procedures
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Keep away from ignition sources such as heat, sparks, and open flames.[2]

Grounding and bonding are necessary to prevent static discharge.[9]

Do not eat, drink, or smoke in the handling area.[3]
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Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[1][10]

Keep containers tightly closed.[2]

Store in a designated flammables area.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol Citations

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.

[1]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing. Wash

with soap and water. Seek

medical attention.

[1][2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

person is conscious, give 2-4

cupfuls of water or milk. Seek

immediate medical attention.

[1][2]
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Spill and Disposal Procedures
Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as sand, earth, or vermiculite.[2]

Collect: Place the absorbed material into a suitable, closed container for disposal.[2]

Clean: Clean the spill area thoroughly.

Disposal:

Dispose of 4-Chlorotoluene and any contaminated materials as hazardous waste.[6]

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Always comply with federal, state, and local environmental regulations.[2] Contact a licensed

professional waste disposal service.[2]

Experimental Protocol: Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Chlorotoluene
in a laboratory setting.
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Caption: Safe handling workflow for 4-Chlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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